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Compound of Interest

Compound Name: Pentyl isobutyrate

Cat. No.: B1581550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a centralized database of the thermodynamic and

physical properties of pentyl isobutyrate. The information is compiled from various chemical

databases and scholarly articles to support research and development activities. This

document includes quantitative data presented in structured tables, detailed experimental

protocols for the synthesis and thermal analysis of pentyl isobutyrate, and visualizations of

key experimental workflows.

Core Thermodynamic and Physical Properties
Pentyl isobutyrate, also known as amyl isobutyrate or pentyl 2-methylpropanoate, is an

organic ester with the molecular formula C₉H₁₈O₂.[1] It is recognized for its characteristic fruity

aroma. The following tables summarize its key thermodynamic and physical properties.
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Property Value Source(s)

Molecular Weight 158.24 g/mol [1]

Boiling Point 176.5 °C at 760 mmHg [2]

Melting Point -73 °C (estimate) [2]

Density 0.874 g/cm³ [2]

Vapor Pressure 1.09 mmHg at 25 °C [2]

Flash Point 59.4 °C [2]

Refractive Index 1.3864 (estimate) [2]

LogP (Octanol/Water) 2.37580 [2]

Thermodynamic Properties
Critically evaluated thermodynamic data for pentyl isobutyrate is available through the

NIST/TRC Web Thermo Tables (WTT).[3][4] While direct access to the full datasets may

require a subscription, the available information indicates the types of data that can be found.

Property Temperature Range Phase Source

Ideal Gas Heat

Capacity (Cp,gas)
200 K to 1000 K Ideal Gas [3]

Enthalpy 200 K to 1000 K Ideal Gas [3]

Enthalpy 250 K to 616.42 K
Liquid in equilibrium

with Gas
[3]

Enthalpy of

Vaporization
255 K to 629 K Liquid to Gas [3]

Enthalpy of Formation Standard Conditions Gas, Liquid [3]
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The following sections detail the methodologies for the synthesis and thermal analysis of

pentyl isobutyrate.

Synthesis via Fischer Esterification
Pentyl isobutyrate is commonly synthesized through the Fischer esterification of isobutyric

acid and pentan-1-ol, using a strong acid catalyst such as sulfuric acid.[5]

Materials and Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Isobutyric acid

Pentan-1-ol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (5%)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate (drying agent)

Boiling chips

Procedure:

Reaction Setup: In a round-bottom flask, combine isobutyric acid and a molar excess of

pentan-1-ol. Add a few boiling chips.
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Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to

the mixture while swirling.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating

mantle. The reaction is typically refluxed for 1-2 hours to reach equilibrium.[6]

Work-up and Extraction:

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution to

neutralize the excess acid (caution: CO₂ evolution), and finally with brine.[6]

Separate and discard the aqueous layer after each wash.

Drying: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous

magnesium sulfate or sodium sulfate.

Purification:

Decant or filter the dried liquid to remove the drying agent.

Purify the crude pentyl isobutyrate by simple distillation.[6] Collect the fraction that distills

at the boiling point of pentyl isobutyrate (approximately 176-177 °C at atmospheric

pressure).

Thermal Analysis using Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry (DSC) is a key technique for determining the thermal

properties of substances like pentyl isobutyrate, including melting point, glass transition

temperature, and heat of fusion.[7]

Materials and Equipment:

Differential Scanning Calorimeter (DSC)
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Hermetic aluminum pans and lids

Crimper for sealing pans

Analytical balance

Pentyl isobutyrate sample

Inert purge gas (e.g., nitrogen)

Procedure:

Sample Preparation:

Accurately weigh 5-10 mg of the purified pentyl isobutyrate sample into a clean

aluminum DSC pan using an analytical balance.

Hermetically seal the pan with a lid using a crimper. This is crucial to prevent the

volatilization of the sample during heating.

Prepare an empty, sealed aluminum pan to be used as a reference.

Instrument Setup and Calibration:

Calibrate the DSC instrument for temperature and heat flow using a standard reference

material with a known melting point and enthalpy of fusion (e.g., indium).

Place the sealed sample pan and the reference pan into the DSC cell.

Set the instrument to purge with an inert gas, such as nitrogen, at a constant flow rate.

Thermal Program:

Equilibrate the sample at a starting temperature well below the expected melting point.

Ramp the temperature at a controlled heating rate, typically between 5 °C/min and 20

°C/min.
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The temperature range should encompass the expected thermal transitions of pentyl
isobutyrate.

A cooling cycle can also be programmed to study crystallization behavior.

Data Analysis:

The DSC thermogram will plot heat flow versus temperature.

Analyze the resulting curve to determine the onset temperature and peak temperature of

endothermic events (like melting) or exothermic events (like crystallization).[8]

The area under the melting peak can be integrated to calculate the enthalpy of fusion.

Visualizations
The following diagrams illustrate the logical workflow for the synthesis and characterization of

pentyl isobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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